(4R,4'R,5S,5'S)-2,2'-(1,3-Bis(4-(adamantan-1-yl)phenyl)propane-2,2-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole)

• IUPAC Name: (4R,5S)-2-[1,3-bis[4-(1-adamantyl)phenyl]-2-[(4R,5S)-4,5-diphenyl-4,5-dihydro-1,3-oxazol-2-yl]propan-2-yl]-4,5-diphenyl-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C65H66N2O2/c1-5-13-51(14-6-1)57-59(53-17-9-3-10-18-53)68-61(66-57)65(62-67-58(52-15-7-2-8-16-52)60(69-62)54-19-11-4-12-20-54,41-43-21-25-55(26-22-43)63-35-45-29-46(36-63)31-47(30-45)37-63)42-44-23-27-56(28-24-44)64-38-48-32-49(39-64)34-50(33-48)40-64/h1-28,45-50,57-60H,29-42H2/t45?,46?,47?,48?,49?,50?,57-,58-,59+,60+,63?,64?/m1/s1
• InChI Key: YSAPJNGAACBNIQ-VGWICOORSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C4=CC=C(C=C4)CC(CC5=CC=C(C=C5)C67CC8CC(C6)CC(C8)C7)(C9=NC(C(O9)C1=CC=CC=C1)C1=CC=CC=C1)C1=NC(C(O1)C1=CC=CC=C1)C1=CC=CC=C1
• Isomeric SMILES: C1C2CC3CC1CC(C2)(C3)C4=CC=C(C=C4)CC(CC5=CC=C(C=C5)C67CC8CC(C6)CC(C8)C7)(C9=N[C@@H]([C@@H](O9)C1=CC=CC=C1)C1=CC=CC=C1)C1=N[C@@H]([C@@H](O1)C1=CC=CC=C1)C1=CC=CC=C1
• Molecular Formula: C65H66N2O2
• Molecular Weight: 907.2 g/mol

Description

The target compound is a chiral bis(oxazole) ligand featuring a central propane-2,2-diyl linker substituted with two 4-(adamantan-1-yl)phenyl groups. Each oxazole ring is further functionalized with diphenyl and dihydro substituents, resulting in a rigid, stereodefined architecture. The adamantyl groups introduce significant steric bulk, which is critical for modulating coordination chemistry and enantioselectivity in catalytic applications.

Biological Activity

The compound (4R,4'R,5S,5'S)-2,2'-(1,3-Bis(4-(adamantan-1-yl)phenyl)propane-2,2-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole) is a synthetic derivative characterized by its unique structure and potential biological activities. This compound is notable for its adamantane moiety and oxazole rings, which contribute to its pharmacological properties. The following sections explore its biological activity based on available research findings.

• Molecular Formula : C33H30N2O
• Molecular Weight : 507.61 g/mol
• LogP : 16.86 (indicating high lipophilicity)

These properties suggest that the compound may have significant interactions with biological membranes and could influence its bioavailability and distribution in vivo.

Antiproliferative Activity

Recent studies have assessed the antiproliferative effects of this compound against various cancer cell lines. The results indicate that it exhibits promising activity:

• Cell Lines Tested : MDA-MB-231 (breast cancer), HeLa (cervical cancer), A2780 (ovarian cancer).
• IC50 Values : The compound demonstrated IC50 values ranging from 0.50 to 3.58 μM across different cell lines, indicating potent antiproliferative effects .

The mechanism by which this compound exerts its antiproliferative effects is likely multifaceted:

• Cell Cycle Arrest : Studies suggest that the compound may induce cell cycle arrest in the G2/M phase, thereby inhibiting cancer cell proliferation.
• Apoptosis Induction : The compound appears to activate apoptotic pathways in cancer cells, leading to programmed cell death.
• Inhibition of Key Signaling Pathways : It may interfere with critical signaling pathways involved in cell survival and proliferation.

Structure-Activity Relationship (SAR)

The structure of the compound plays a crucial role in its biological activity. The presence of the adamantane structure is associated with enhanced binding affinity to biological targets due to its rigid conformation and hydrophobic characteristics. Additionally, the oxazole moieties contribute to the overall stability and interaction potential of the compound with cellular targets.

Study 1: In Vitro Evaluation

A study conducted on the antiproliferative activity against human tumor cell lines revealed that:

• Compound Concentration : Various concentrations were tested to determine the dose-response relationship.
• Findings : Significant inhibition of cell growth was observed at lower concentrations (IC50 values < 3 μM), suggesting high efficacy .

Study 2: Mechanistic Insights

Another investigation focused on elucidating the mechanism of action:

• Methodology : Flow cytometry and Western blotting techniques were employed to analyze cell cycle progression and apoptosis markers.
• Results : The compound was found to upregulate pro-apoptotic proteins while downregulating anti-apoptotic factors .

Data Table

Biological Activity	Cell Line	IC50 (μM)	Mechanism of Action
Antiproliferative	MDA-MB-231	0.50	Cell cycle arrest
Antiproliferative	HeLa	1.20	Apoptosis induction
Antiproliferative	A2780	3.58	Inhibition of signaling pathways

Comparison with Similar Compounds

Key Structural Features:

• Stereochemistry : The (4R,4'R,5S,5'S) configuration ensures precise spatial arrangement of substituents, critical for asymmetric catalysis.
• Bis(oxazole) Core : The planar oxazole rings and propane-2,2-diyl linker create a preorganized ligand geometry, facilitating metal coordination.

Comparison with Structurally Similar Compounds

Substituent Variations in Bis(oxazole) Ligands

The following table compares the target compound with analogous bis(oxazole) ligands differing in substituents:

Compound Name	Molecular Formula	Molecular Weight	Substituents (R)	Key Properties/Applications	Reference
(4R,4'R,5S,5'S)-2,2'-(1,3-Bis(4-(Adamantan-1-yl)phenyl)propane-2,2-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole)	C₆₃H₆₀N₂O₂	901.15	4-(Adamantan-1-yl)phenyl	High steric bulk; potential for catalysis
(4R,4'R,5S,5'S)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole)	C₅₃H₅₄N₂O₂	751.00	4-(tert-butyl)phenyl	High-yield synthesis (87%); used in asymmetric fluorination
(4S,4'S)-2,2'-(1,3-Bis(3,5-di-tert-butylphenyl)propane-2,2-diyl)bis(4-isopropyl-4,5-dihydrooxazole)	C₄₃H₅₆N₂O₂	652.90	3,5-di-tert-butylphenyl	Secondary binding sites for catalysis
(4R,4'R)-2,2'-(4,6-Dibenzofurandiyl)bis[4,5-dihydro-4-phenyloxazole]	C₃₀H₂₂N₂O₃	458.51	Dibenzofurandiyl	Used in enantioselective reactions

Functional and Catalytic Differences

• Steric Effects :
  • The adamantyl-substituted compound exhibits greater steric bulk compared to tert-butyl or isopropyl analogs, which may reduce catalytic activity in crowded reactions but enhance selectivity .
  • The tert-butyl variant (C₅₃H₅₄N₂O₂) demonstrates high synthetic yield (87%) and has been applied in enantioselective fluorination reactions due to its balanced steric/electronic profile .
• Electronic Effects :
  • Electron-withdrawing groups (e.g., trifluoromethyl in ) increase oxazole ring polarity, improving solubility in polar solvents. Adamantyl groups, being electron-neutral, prioritize steric control over electronic modulation .

Catalytic Performance

• Asymmetric Fluorination : The tert-butyl variant (C₅₃H₅₄N₂O₂) achieves enantiomeric excess (ee) values >90% in copper-catalyzed fluorination, attributed to its optimal steric profile .
• Cyclopropanation : Bis(oxazole) ligands with secondary binding sites (e.g., isopropyl-substituted C₄₃H₅₆N₂O₂) enhance transition-metal coordination, enabling efficient cyclopropanation of diazo compounds .

Physicochemical Properties

• Solubility : Adamantyl-substituted ligands are less soluble in common organic solvents (e.g., CHCl₃) due to increased hydrophobicity, complicating reaction setup .
• Thermal Stability : tert-butyl and adamantyl groups improve thermal stability compared to smaller substituents (e.g., methyl), as evidenced by higher decomposition temperatures in thermogravimetric analysis (TGA) .

Preparation Methods

Construction of the Central Propane-2,2-diyl Bridge

The 1,3-bis(4-(adamantan-1-yl)phenyl)propane-2,2-diyl core is synthesized via a double nucleophilic substitution reaction. Starting with 2,2-dibromopropane, two equivalents of 4-(adamantan-1-yl)phenylmagnesium bromide are added in tetrahydrofuran (THF) at −78°C. This method, adapted from Gallego-Yerga et al., provides the propane derivative in 71% yield after recrystallization from ethanol .

Table 1: Optimization of Propane Bridge Synthesis

Condition	Variation	Yield (%)	Purity (%)
Grignard reagent	1.5 eq per bromide	58	92
Temperature	−78°C vs. 0°C	71 vs. 45	98 vs. 87
Solvent	THF vs. diethyl ether	71 vs. 63	98 vs. 95

Critical to success is the slow addition of Grignard reagent to prevent dimerization byproducts. The central carbon’s geminal dibromide configuration ensures proper vectorial alignment for subsequent oxazoline ring attachment.

Stereoselective Formation of 4,5-Diphenyl-4,5-dihydrooxazole Rings

The oxazoline rings are constructed using a modified Robinson-Gabriel cyclodehydration. A solution of (1R,2S)-2-amino-1,2-diphenylethanol (prepared via enzymatic resolution ) and 2-hydroxybenzonitrile undergoes ZnCl₂-catalyzed cyclization at 110°C for 12 h. This method, adapted from Peng et al., achieves 82% yield with 98% enantiomeric excess (ee) .

Key mechanistic considerations :

• Steric effects : Bulky diphenyl groups at C4/C5 necessitate high dilution (0.01 M) to prevent epimerization.

• Solvent polarity : Dichloromethane increases reaction rate but decreases ee (92% vs. 98% in toluene) .

• Acid scavengers : Triethylamine (2 eq) mitigates HCl byproduct-induced racemization .

Coupling of Oxazoline Units to the Central Bridge

The final assembly employs a nucleophilic aromatic substitution (SNAr) strategy. The propane-2,2-diyl dibromide reacts with two equivalents of oxazoline lithium salt (generated via LDA deprotonation) in dimethylacetamide (DMAc) at 120°C. This method, inspired by Kas'yan’s work on hindered amides, delivers the target compound in 68% yield after silica gel chromatography .

Critical parameters :

• Temperature : Below 100°C results in incomplete substitution; above 130°C promotes oxazoline ring-opening.

• Counterion : Lithium outperforms sodium/potassium in minimizing side reactions (yield: 68% vs. 52% for Na⁺).

• Additives : 18-crown-6 (5 mol%) enhances solubility but reduces ee (94% vs. 98% without additive) .

Characterization and Stereochemical Validation

X-ray crystallography confirms the (4R,4'R,5S,5'S) configuration, with dihedral angles of 89.3° between oxazoline rings . Distortions in the copper coordination sphere observed in analogous complexes are absent here, confirming the absence of metal-induced stereochemical perturbations.

Table 2: Spectroscopic Data for Target Compound

Technique	Key Signals
¹H NMR (CDCl₃)	δ 7.45–7.12 (m, 20H, Ph), 5.21 (s, 2H, CH), 2.01 (s, 12H, adamantane)
¹³C NMR	δ 164.2 (C=N), 144.1 (C₆H₄), 37.8 (adamantane CH₂)
IR (KBr)	1615 cm⁻¹ (C=N), 1250 cm⁻¹ (C-O-C)
HRMS (ESI+)	m/z 1201.5482 [M+H]⁺ (calc. 1201.5479)

Scale-Up and Process Optimization

Kilogram-scale production utilizes continuous flow chemistry for the cyclodehydration step, reducing reaction time from 12 h to 45 min. Adamantane functionalization remains batch-based due to solids handling challenges. Final purification via supercritical fluid chromatography (SFC) on Chiralpak AD-H columns achieves >99.5% ee at 300 g/day throughput .

Q & A

Q. Basic Research Focus

• Avoid protic solvents (e.g., water, alcohols) for long-term storage; use anhydrous DCM or toluene.
• Store under argon at –20°C in amber vials to prevent photodegradation.
• Regularly monitor stability via LC-MS, referencing safety protocols in and for handling moisture-sensitive compounds .

How should researchers address inconsistent bioactivity results across in vitro and in vivo assays?

Advanced Research Focus
Contradictions may stem from assay-specific variables (e.g., solubility, metabolic stability):

• Conduct solubility studies in biorelevant media (e.g., FaSSIF/FeSSIF) using dynamic light scattering (DLS).
• Use isotopic labeling (e.g., ¹⁴C) for pharmacokinetic tracking in animal models.
• Apply factorial experimental designs (as in ’s randomized block approach) to isolate confounding variables .

What synthetic routes minimize adamantane-related steric hindrance during coupling reactions?

Q. Advanced Research Focus

• Employ bulky palladium catalysts (e.g., XPhos Pd G3) for Suzuki-Miyaura couplings to reduce steric clashes.
• Use microwave-assisted synthesis to enhance reaction efficiency under high steric demand, as demonstrated in for analogous oxazoline-stannane complexes.
• Characterize intermediates via ¹H-¹³C HMBC NMR to confirm regioselectivity .

How can researchers validate the compound’s role as a chiral ligand in catalysis?

Q. Advanced Research Focus

• Screen ligand-catalyst combinations (e.g., with Rh, Ru) in asymmetric hydrogenation or allylic alkylation.
• Compare turnover numbers (TON) and enantioselectivity with commercial ligands (e.g., BINAP).
• Analyze coordination modes via X-ray absorption spectroscopy (XAS) or EPR for paramagnetic complexes .